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Compound of Interest

Compound Name:
(4-bromo-1,2-

phenylene)dimethanol

Cat. No.: B179665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 171011-37-3

Chemical and Physical Properties
(4-bromo-1,2-phenylene)dimethanol, a brominated aromatic alcohol, possesses the following

known chemical and physical properties. While experimental data for certain properties such as

boiling point, density, and solubility are not readily available in published literature, the existing

data provides a foundational understanding of this compound.
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Property Value Reference

CAS Number 171011-37-3 [1]

Molecular Formula C₈H₉BrO₂

Molecular Weight 217.06 g/mol

Melting Point 67-67.5 °C [1]

Physical Form Colorless solid [1]

Boiling Point Data not available

Density Data not available

Solubility Data not available

Synthesis
A detailed experimental protocol for the synthesis of (4-bromo-1,2-phenylene)dimethanol has

been documented. The synthesis involves the reduction of 5-bromoisobenzofuran-1,3-dione.

Experimental Protocol: Synthesis from 5-
bromoisobenzofuran-1,3-dione
This protocol outlines the reduction of 5-bromoisobenzofuran-1,3-dione to yield (4-bromo-1,2-
phenylene)dimethanol.

Materials:

5-bromoisobenzofuran-1,3-dione

Anhydrous toluene

1 M diisobutylaluminum hydride (DIBAL-H) in toluene

10% aqueous hydrochloric acid

Ethyl acetate
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Saturated saline solution

Anhydrous magnesium sulfate

Diatomaceous earth

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Under ice-bath cooling conditions, a 1 M toluene solution of diisobutylaluminum hydride (3

mmol) is slowly added to an anhydrous toluene solution of 5-bromoisobenzofuran-1,3-dione

(106 mg, 0.47 mmol).[1]

The reaction mixture is stirred at room temperature for 1.5 hours.[1]

Subsequently, 10% aqueous hydrochloric acid solution (0.7 mL) is slowly added at 0°C.[1]

The reaction mixture is diluted with toluene (1 mL) and stirring is continued at room

temperature for 1 hour.[1]

The mixture is then filtered through diatomaceous earth and extracted with ethyl acetate (3 x

20 mL).[1]

The combined organic phases are washed with saturated saline solution (10 mL), dried over

anhydrous magnesium sulfate, and concentrated under reduced pressure.[1]

The resulting residue is purified by silica gel column chromatography using a hexane/ethyl

acetate (1:1) eluent to afford (4-bromo-1,2-phenylene)dimethanol as a colorless solid (89

mg, 91% yield).[1]

Synthesis Workflow Diagram
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5-bromoisobenzofuran-1,3-dione
in anhydrous toluene

Add DIBAL-H (1M in toluene)
@ 0°C

Stir at room temperature
for 1.5 hours

Add 10% HCl (aq)
@ 0°C

Stir at room temperature
for 1 hour

Workup:
- Filter through diatomaceous earth

- Extract with Ethyl Acetate
- Wash with saline
- Dry over MgSO4

- Concentrate

Purification:
Silica gel column chromatography

(Hexane:Ethyl Acetate = 1:1)

(4-bromo-1,2-phenylene)dimethanol
(Colorless solid)

Click to download full resolution via product page

Synthesis of (4-bromo-1,2-phenylene)dimethanol.

Applications in Research and Drug Development
Currently, there is a notable absence of published literature detailing the specific applications of

(4-bromo-1,2-phenylene)dimethanol in drug development or its interaction with biological

signaling pathways. While the presence of the bromophenyl group and two hydroxymethyl

functionalities suggests potential for this molecule to serve as a scaffold or intermediate in the

synthesis of more complex molecules, its direct biological activity remains uninvestigated.

The core structure is a substituted benzene ring, a common motif in many pharmaceutical

compounds. The bromo-substituent can influence the lipophilicity and metabolic stability of a

molecule, and the hydroxymethyl groups provide points for further chemical modification and

derivatization.

Potential Research Directions
Given the lack of current data, the following represents a logical workflow for investigating the

potential of (4-bromo-1,2-phenylene)dimethanol in a drug discovery context.
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(4-bromo-1,2-phenylene)dimethanol

Synthesis of Derivative Library

High-Throughput Screening
(Target-based or Phenotypic)

Hit Identification

Hit-to-Lead Optimization
(SAR Studies)

Lead Optimization
(ADMET Profiling)

Preclinical Development

Click to download full resolution via product page

Potential drug discovery workflow.

Researchers and drug development professionals are encouraged to consider this molecule as

a starting point for the synthesis of novel compounds for biological screening. The lack of

existing data presents an opportunity for novel research and discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b179665?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42516134.htm
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-cas-number-and-properties
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-cas-number-and-properties
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-cas-number-and-properties
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179665?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

